![molecular formula C18H20N4O2 B1243653 3-methyl-N-[(E)-[4-[(4-methylpyridin-2-yl)amino]-4-oxobutan-2-ylidene]amino]benzamide](/img/structure/B1243653.png)
3-methyl-N-[(E)-[4-[(4-methylpyridin-2-yl)amino]-4-oxobutan-2-ylidene]amino]benzamide
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Overview
Description
3-methyl-N-[[4-[(4-methyl-2-pyridinyl)amino]-4-oxobutan-2-ylidene]amino]benzamide is a member of benzoic acids.
Scientific Research Applications
Antibacterial Activity
A study by Zadrazilova et al. (2015) explored the bactericidal activity of a series of substituted benzamides, similar in structure to 3-methyl-N-[(E)-[4-[(4-methylpyridin-2-yl)amino]-4-oxobutan-2-ylidene]amino]benzamide, against methicillin-resistant Staphylococcus aureus (MRSA). The results demonstrated potent bactericidal effects, suggesting potential applications in antibacterial treatments (Zadrazilova et al., 2015).
Anticancer Potential
Research by Yılmaz et al. (2015) synthesized benzamide derivatives, including compounds structurally related to this compound, showing proapoptotic activity and potential anticancer effects in melanoma cell lines (Yılmaz et al., 2015).
Pharmacokinetics and Tissue Distribution
A study by Kim et al. (2008) investigated the pharmacokinetics and tissue distribution of a novel ALK5 inhibitor, structurally similar to this compound, highlighting its potential as an effective oral anti-fibrotic drug (Kim et al., 2008).
Synthesis and Characterization for Research Chemicals
McLaughlin et al. (2016) conducted a study on the synthesis and characterization of a research chemical similar to this compound, contributing to the understanding of synthetic cannabinoids and their potential applications (McLaughlin et al., 2016).
Neuroleptic Activity
Research by Iwanami et al. (1981) synthesized benzamide derivatives for potential neuroleptic applications, providing insights into the structural variations and their effects on biological activity (Iwanami et al., 1981).
Properties
Molecular Formula |
C18H20N4O2 |
---|---|
Molecular Weight |
324.4 g/mol |
IUPAC Name |
3-methyl-N-[(E)-[4-[(4-methylpyridin-2-yl)amino]-4-oxobutan-2-ylidene]amino]benzamide |
InChI |
InChI=1S/C18H20N4O2/c1-12-5-4-6-15(9-12)18(24)22-21-14(3)11-17(23)20-16-10-13(2)7-8-19-16/h4-10H,11H2,1-3H3,(H,22,24)(H,19,20,23)/b21-14+ |
InChI Key |
ABKVUTDWVSGKNK-KGENOOAVSA-N |
Isomeric SMILES |
CC1=CC(=CC=C1)C(=O)N/N=C(\C)/CC(=O)NC2=NC=CC(=C2)C |
SMILES |
CC1=CC(=CC=C1)C(=O)NN=C(C)CC(=O)NC2=NC=CC(=C2)C |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NN=C(C)CC(=O)NC2=NC=CC(=C2)C |
solubility |
42.7 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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